Cas no 1602126-31-7 (1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene)

• Product Name: 1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene
• CAS No: 1602126-31-7
• MF: C₁₃H₁₈ClIO
• MW: 352.638895511627
• CID: 6209294
• PubChem ID: 114772948
• Update Time: 2025-07-14

1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene
• EN300-1135358
• 1-chloro-2-[2-iodo-1-(3-methylbutoxy)ethyl]benzene
• 1602126-31-7

• Inchi： 1S/C13H18ClIO/c1-10(2)7-8-16-13(9-15)11-5-3-4-6-12(11)14/h3-6,10,13H,7-9H2,1-2H3
• InChI Key： RZDKDZKMSKFENU-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1Cl)OCCC(C)C

Computed Properties

• Exact Mass: 352.00909g/mol
• Monoisotopic Mass: 352.00909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene

Chemical Profile of 1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene (CAS No. 1602126-31-7)

1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene, identified by its CAS number 1602126-31-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and potential applications. This compound belongs to the class of halogenated aromatic ethers, characterized by the presence of both chlorine and iodine substituents on a benzene ring, which is further modified with an ethoxy chain terminated by a tertiary butyl group. Such structural motifs are often exploited in the design of intermediates for drug development, particularly in the synthesis of bioactive molecules targeting various therapeutic pathways.

The presence of both chloro and iodo substituents on the aromatic ring makes 1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene a versatile building block for cross-coupling reactions, which are fundamental in modern synthetic chemistry. These reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings, enable the formation of carbon-carbon bonds under mild conditions, making them highly valuable for constructing complex molecular architectures. The 3-methylbutoxy side chain not only imparts steric bulk but also influences the electronic properties of the benzene ring, potentially modulating its reactivity in subsequent transformations.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their role as key intermediates in the synthesis of pharmaceuticals and agrochemicals. The dual halogenation pattern of 1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene offers a strategic handle for sequential functionalization, allowing chemists to introduce diverse substituents at specific positions with high precision. This has been particularly relevant in the development of novel therapeutic agents where regioselectivity and functional group tolerance are critical.

One of the most compelling applications of this compound lies in its utility as a precursor for small-molecule drugs targeting neurological disorders. The benzene core can be further elaborated to produce scaffolds that mimic natural bioactive molecules or inhibit specific enzyme targets. For instance, derivatives of this compound have been explored as potential ligands for G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases. The iodo moiety, in particular, serves as an excellent handle for palladium-catalyzed coupling reactions, enabling the introduction of aryl or heteroaryl groups that can modulate receptor binding affinity and selectivity.

Moreover, the 3-methylbutoxy group introduces lipophilicity and metabolic stability, which are desirable attributes in drug candidates designed for oral administration. This modification can prevent rapid degradation by metabolic enzymes such as cytochrome P450 (CYP450), thereby extending the biological half-life of derived compounds. Such considerations are paramount in pharmaceutical development, where optimizing pharmacokinetic profiles is often as critical as designing high-affinity binders.

The synthesis of 1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene itself presents an interesting challenge due to the need to introduce both halogen atoms at specific positions while maintaining regioselectivity. Modern synthetic methodologies have advanced significantly in this regard, with transition-metal-catalyzed reactions playing a pivotal role. For example, palladium-catalyzed borylation followed by halogenation or direct iodination strategies have been employed to construct the desired framework efficiently. These approaches leverage the ability of transition metals to mediate multiple transformations in a single pot or sequence, reducing synthetic steps and improving overall yields.

Recent studies have also highlighted the importance of computational chemistry in designing and optimizing synthetic routes for complex molecules like 1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene. Molecular modeling techniques can predict reaction outcomes with high accuracy, allowing chemists to identify optimal conditions before conducting experimental trials. This integration of computational methods with traditional organic synthesis has accelerated the discovery process and minimized trial-and-error approaches.

The pharmaceutical industry continues to explore novel scaffolds derived from halogenated aromatic ethers due to their broad utility as intermediates. Researchers are particularly interested in how subtle modifications to the benzene ring—such as varying substituent sizes or electronic properties—can influence biological activity. The compound’s structure provides an excellent platform for such explorations because it balances reactivity with stability while offering multiple sites for functionalization.

In conclusion,1-chloro-2-2-iodo-1-(3-methylbutoxy)ethylbenzene (CAS No. 1602126-31-7) represents a significant asset in synthetic chemistry and drug discovery. Its unique structural features make it a valuable precursor for constructing complex bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic methodologies and biological targets,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.